Cas no 959256-87-2 (3-chloro-1-(diphenylmethyl)azetidine)

• Product Name: 3-chloro-1-(diphenylmethyl)azetidine
• CAS No: 959256-87-2
• MF: C₁₆H₁₆ClN
• MW: 257.757943153381
• MDL: MFCD11519007
• CID: 839229
• PubChem ID: 597580
• Update Time: 2025-10-31

3-chloro-1-(diphenylmethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-3-chloroazetidine
• Azetidine, 3-chloro-1-(diphenylmethyl)-
• 3-Chloro-1-(diphenylmethyl)azetidine
• Azetane, 1-benzhydryl-3-chloro
• PubChem10146
• C16H16ClN
• 1-Benzhydryl-3-chloroazetidine #
• YIYZKCLFOGVBNG-UHFFFAOYSA-N
• RB3197
• 6590AC
• TRA0009280
• SB22140
• LS00080
• AM62740
• SY026422
• AX8236367
• AKOS015913802
• AS-54428
• J-504216
• FT-0688898
• A846218
• MFCD11519007
• DTXSID30344520
• 959256-87-2
• CS-0040084
• DB-080374
• 3-chloro-1-(diphenylmethyl)azetidine

• MDL： MFCD11519007
• Inchi： 1S/C16H16ClN/c17-15-11-18(12-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key： YIYZKCLFOGVBNG-UHFFFAOYSA-N
• SMILES： ClC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 257.0971272g/mol
• Monoisotopic Mass: 257.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.19
• Melting Point: No data available
• Boiling Point: 351 ºC
• Flash Point: 166 ºC
• Vapor Pressure: No data available

3-chloro-1-(diphenylmethyl)azetidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-chloro-1-(diphenylmethyl)azetidine

Professional Introduction to 3-chloro-1-(diphenylmethyl)azetidine (CAS No. 959256-87-2)

3-chloro-1-(diphenylmethyl)azetidine, a compound with the chemical identifier CAS No. 959256-87-2, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic compound, characterized by its azetidine core structure substituted with a chloro group at the 3-position and a diphenylmethyl group at the 1-position, has garnered attention for its potential applications in drug discovery and development.

The structural motif of 3-chloro-1-(diphenylmethyl)azetidine makes it a versatile scaffold for medicinal chemists. The presence of the azetidine ring, a five-membered saturated heterocycle, introduces unique electronic and steric properties that can be exploited to modulate biological activity. Specifically, the azetidine ring is known to exhibit favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 3-chloro-1-(diphenylmethyl)azetidine is its reactivity. The chloro substituent at the 3-position of the azetidine ring provides a handle for further functionalization through nucleophilic substitution reactions. This allows for the introduction of diverse pharmacophores at strategic positions within the molecule, enabling the exploration of novel chemical space. The diphenylmethyl group, on the other hand, contributes to hydrophobic interactions and can influence binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes implicated in cancer and inflammatory diseases. The azetidine scaffold has been particularly well-suited for this purpose, with several derivatives showing promising activity against targets such as tyrosine kinases and serine/threonine kinases. For instance, studies have demonstrated that certain azetidine-based compounds can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The diphenylmethyl group in 3-chloro-1-(diphenylmethyl)azetidine is particularly noteworthy for its ability to enhance binding interactions with biological targets. This moiety is commonly found in many successful drugs due to its ability to engage hydrophobic pockets in protein binding sites. By incorporating this group into an azetidine core, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of their compounds, leading to improved drug-like characteristics.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-chloro-1-(diphenylmethyl)azetidine. Molecular modeling techniques, such as molecular dynamics simulations and virtual screening, have enabled researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying lead compounds that exhibit high selectivity and potency against desired biological targets.

The chloro substituent on the azetidine ring also plays a crucial role in modulating electronic properties and reactivity. In particular, the electron-withdrawing nature of chlorine can influence the electronic distribution within the molecule, affecting its interaction with biological targets. This has been exploited in designing molecules with enhanced binding affinity and selectivity. Additionally, the chloro group can participate in hydrogen bonding interactions with polar residues in protein binding sites, further enhancing molecular recognition.

One area where 3-chloro-1-(diphenylmethyl)azetidine has shown particular promise is in the development of antiviral agents. The unique structural features of this compound make it well-suited for interacting with viral proteases and polymerases, which are essential for viral replication. Several derivatives have been investigated for their ability to inhibit these enzymes, leading to promising results in preclinical studies. These findings highlight the potential of this scaffold as a platform for developing novel antiviral therapies.

The synthesis of 3-chloro-1-(diphenylmethyl)azetidine presents an interesting challenge due to its complex structural features. However, advances in synthetic methodology have made it more accessible than ever before. Modern synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently.

In conclusion, 3-chloro-1-(diphenylmethyl)azetidine (CAS No. 959256-87-2) represents a valuable scaffold for pharmaceutical research and development. Its unique structural features make it well-suited for designing novel therapeutic agents targeting various diseases, including cancer and viral infections. With continued advancements in synthetic chemistry and computational modeling, compounds like this are likely to play an increasingly important role in drug discovery efforts worldwide.